3-(2,5-dimethoxyphenyl)-1-methyl-N-((1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl)methyl)-1H-pyrazole-5-carboxamide

• IUPAC Name: 5-(2,5-dimethoxyphenyl)-2-methyl-N-[[1-(4-methylthiadiazole-5-carbonyl)piperidin-4-yl]methyl]pyrazole-3-carboxamide
• InChI: InChI=1S/C23H28N6O4S/c1-14-21(34-27-25-14)23(31)29-9-7-15(8-10-29)13-24-22(30)19-12-18(26-28(19)2)17-11-16(32-3)5-6-20(17)33-4/h5-6,11-12,15H,7-10,13H2,1-4H3,(H,24,30)
• InChI Key: ZIEQWKCPULWFTF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SN=N1)C(=O)N2CCC(CC2)CNC(=O)C3=CC(=NN3C)C4=C(C=CC(=C4)OC)OC
• Molecular Formula: C23H28N6O4S
• Molecular Weight: 484.6 g/mol
• CAS No.: 1396869-64-9

Description

3-(2,5-dimethoxyphenyl)-1-methyl-N-((1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl)methyl)-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C23H28N6O4S and its molecular weight is 484.58. The purity is usually 95%.
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Scientific Research Applications

Molecular Interactions and Antagonistic Properties

Compounds structurally related to the queried chemical have been extensively studied for their interactions with cannabinoid receptors, particularly the CB1 receptor. For instance, the antagonist properties of certain diarylpyrazole compounds, such as SR141716A, have been analyzed through molecular orbital methods and conformational analyses to understand their binding and interaction mechanisms with the CB1 receptor (Shim et al., 2002). These studies contribute to the development of pharmacophore models for cannabinoid receptor ligands, emphasizing the significance of the N1 aromatic ring moiety and the pyrazole C3 substituent in receptor binding and antagonist activity.

Synthesis and Structural Analysis

Research on the synthesis and crystal structure of compounds with dimethoxyphenyl and pyrazole components highlights the versatility of these molecules in forming stable crystalline structures through specific interactions. For example, the synthesis and X-ray diffraction analysis of 5-(3,4-Dimethoxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole-1-carboxamide offer insights into the hydrogen bond interactions stabilizing the crystal structure, which could be pivotal in designing compounds with desired physical and chemical properties (Prabhuswamy et al., 2016).